Cas no 219729-65-4 (4-Pyrimidinecarboxaldehyde,2-(propylthio)-)

• Product Name: 4-Pyrimidinecarboxaldehyde,2-(propylthio)-
• CAS No: 219729-65-4
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• CID: 243701
• PubChem ID: 12052039
• Update Time: 2025-04-19

4-Pyrimidinecarboxaldehyde,2-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxaldehyde,2-(propylthio)-
• 2-(propylthio)-4-Pyrimidinecarboxaldehyde
• 2-propylsulfanylpyrimidine-4-carbaldehyde
• 2-(propylthio)pyrimidine-4-carboxaldehyde
• 2-PROPYLSULFANYL-PYRIMIDINE-4-CARBALDEHYDE
• 4-Pyrimidinecarboxaldehyde,2-(propylthio)
• FT-0766379
• 219729-65-4
• A-D-galactopyranoside,methy-4-deoxy-4-fluoro-,tribenzoate
• DTXSID90476533
• RDMFGANKPJTVRP-UHFFFAOYSA-N
• 2-(Propylthio)pyrimidine-4-carbaldehyde
• SCHEMBL4109091
• AKOS006227715

• Inchi： 1S/C8H10N2OS/c1-2-5-12-8-9-4-3-7(6-11)10-8/h3-4,6H,2,5H2,1H3
• InChI Key： RDMFGANKPJTVRP-UHFFFAOYSA-N
• SMILES： S(C1N=CC=C(C=O)N=1)CCC

Computed Properties

• Exact Mass: 182.05100
• Monoisotopic Mass: 182.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 68.15000
• LogP: 1.79120